Cas no 1315367-78-2 (N-3-(methylamino)propylacetamide hydrobromide)

• Product Name: N-3-(methylamino)propylacetamide hydrobromide
• CAS No: 1315367-78-2
• MF: C₆H₁₅BrN₂O
• MW: 211.100100755692
• CID: 4588223
• Update Time: 2025-10-30

N-3-(methylamino)propylacetamide hydrobromide Chemical and Physical Properties

Names and Identifiers

• N-[3-(methylamino)propyl]acetamide hydrobromide
• N-3-(methylamino)propylacetamide hydrobromide

• Inchi： 1S/C6H14N2O.BrH/c1-6(9)8-5-3-4-7-2;/h7H,3-5H2,1-2H3,(H,8,9);1H
• InChI Key： ACVFXDIJQYECNQ-UHFFFAOYSA-N
• SMILES： C(NCCCNC)(=O)C.[H]Br

Additional information on N-3-(methylamino)propylacetamide hydrobromide

Introduction to N-3-(methylamino)propylacetamide hydrobromide (CAS No. 1315367-78-2)

N-3-(methylamino)propylacetamide hydrobromide, with the chemical formula corresponding to the CAS number 1315367-78-2, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, often referred to by its systematic name, has garnered attention due to its potential applications in drug development and molecular research. The hydrobromide salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry and a candidate for further exploration in medicinal applications.

The structure of N-3-(methylamino)propylacetamide hydrobromide features a primary amine group attached to a propyl chain, which is further modified by an acetyl group at one end and a hydrobromide counterion at the other. This specific arrangement of functional groups makes the compound a versatile building block for more complex molecules. In recent years, there has been growing interest in amine-containing compounds due to their role as pharmacophores in various therapeutic agents. The presence of the methylamino group, in particular, suggests potential interactions with biological targets such as enzymes and receptors, which are critical for drug efficacy.

Recent studies have highlighted the importance of amide derivatives in medicinal chemistry. Amides are known for their stability and ability to form hydrogen bonds, which are essential for binding to biological targets. N-3-(methylamino)propylacetamide hydrobromide, with its unique structural features, could serve as a key intermediate in the synthesis of novel drugs targeting neurological disorders, inflammatory conditions, and other diseases where amine-based compounds have shown promise.

In the realm of drug discovery, the development of new molecular entities often relies on the availability of high-quality intermediates. N-3-(methylamino)propylacetamide hydrobromide fits this criterion well, offering researchers a reliable starting point for constructing more complex pharmacological agents. The compound's hydrobromide salt form not only improves its handling properties but also enhances its reactivity in various organic transformations, making it an attractive choice for synthetic chemists.

One of the most compelling aspects of N-3-(methylamino)propylacetamide hydrobromide is its potential as a scaffold for drug design. By modifying its structure or incorporating it into larger molecules, researchers can explore new therapeutic avenues. For instance, derivatives of this compound could be designed to interact with specific enzymes or receptors involved in disease pathways. The methylamino group provides a site for further functionalization, allowing for the creation of molecules with tailored properties.

The pharmaceutical industry is continually seeking innovative compounds that can address unmet medical needs. N-3-(methylamino)propylacetamide hydrobromide represents a promising candidate due to its structural versatility and potential biological activity. Its role as an intermediate in synthesizing more complex drugs underscores its importance in modern medicinal chemistry. As research progresses, this compound is likely to find applications in both academic and industrial settings.

From a chemical perspective, N-3-(methylamino)propylacetamide hydrobromide is an interesting molecule to study due to its reactivity and compatibility with various synthetic methodologies. The acetyl group can participate in condensation reactions with alcohols or amines, while the primary amine can be further modified through acylation or alkylation. These properties make it a valuable tool for chemists working on the synthesis of peptidomimetics or other bioactive molecules.

The solubility profile of N-3-(methylamino)propylacetamide hydrobromide also deserves mention. Its hydrobromide salt form enhances solubility in polar solvents such as water and alcohols, which is advantageous for both laboratory-scale reactions and potential pharmaceutical formulations. This solubility characteristic could facilitate its use in drug delivery systems where aqueous environments are prevalent.

In conclusion, N-3-(methylamino)propylacetamide hydrobromide (CAS No. 1315367-78-2) is a compound with significant potential in pharmaceutical research and development. Its unique structural features, combined with its reactivity and solubility properties, make it an invaluable intermediate for synthesizing novel therapeutic agents. As ongoing research continues to uncover new applications for amine-containing compounds, this molecule is poised to play a crucial role in advancing drug discovery efforts worldwide.